1,3-Difluoro-2-(4-methyl-2-nitro-phenoxy)-5-(trifluoromethyl)benzene

• Molecular Formula: C14H8F5NO3
• Molecular Weight: 333.21 g/mol
• IUPAC Name: 1,3-difluoro-2-(4-methyl-2-nitrophenoxy)-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H8F5NO3/c1-7-2-3-12(11(4-7)20(21)22)23-13-9(15)5-8(6-10(13)16)14(17,18)19/h2-6H,1H3
• InChI Key: FMGRIORMRYSWDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=C(C=C(C=C2F)C(F)(F)F)F)[N+](=O)[O-]

Description

1,3-Difluoro-2-(4-methyl-2-nitro-phenoxy)-5-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by a benzene core with distinct substituents:

• Fluorine atoms at positions 1 and 2.
• A phenoxy group at position 2, substituted with a methyl group (at the 4-position of the phenoxy ring) and a nitro group (at the 2-position of the phenoxy ring).
• A trifluoromethyl (-CF₃) group at position 4.

This structural complexity imparts unique physicochemical properties, such as enhanced lipophilicity and electron-withdrawing effects, which are critical in agrochemical and pharmaceutical applications.

Comparison with Similar Compounds

Substituent Analysis and Functional Group Impact

The table below highlights key structural differences and similarities with related compounds:

Compound Name	Substituents	Key Features
Target Compound	1,3-F; 2-(4-Me-2-NO₂-phenoxy); 5-CF₃	High fluorination, nitro-phenoxy with methyl, trifluoromethyl
Nitrofluorfen (2-chloro-1-(4-nitrophenoxy)-4-CF₃-benzene)	1-Cl; 2-(4-NO₂-phenoxy); 4-CF₃	Lacks methyl on phenoxy, chlorine at position 1
Oxyfluorfen (2-Cl-1-(3-EtO-4-NO₂-phenoxy)-4-CF₃-benzene)	1-Cl; 2-(3-EtO-4-NO₂-phenoxy); 4-CF₃	Ethoxy group on phenoxy, chlorine at position 1
5-[2-Cl-4-CF₃-phenoxy]-2-NO₂-benzoic acid	2-NO₂; 5-(2-Cl-4-CF₃-phenoxy); carboxylic acid at position 1	Carboxylic acid introduces acidity, chlorine on phenoxy

Key Observations :

• Electron-Withdrawing Groups: The trifluoromethyl (-CF₃) and nitro (-NO₂) groups are common in agrochemicals (e.g., nitrofluorfen ) due to their electron-withdrawing effects, which enhance oxidative stability and bioactivity.
• Phenoxy Modifications: The methyl group on the phenoxy ring in the target compound may sterically hinder enzymatic degradation, extending environmental persistence relative to non-methylated analogs .

Stability and Reactivity

• Nitro Group Instability : Evidence highlights the instability of nitro-reduced diamines , implying that the nitro group in the target compound may limit stability under reductive conditions.
• Thermal Stability : The trifluoromethyl group enhances thermal stability, as observed in analogs like nitrofluorfen, which is stable under field conditions .

Physicochemical Properties

• Melting Point: While the target compound’s melting point is unreported, a structurally related nitroaromatic (e.g., 1-(tert-butoxycarbonylamino)-5-(3’-fluoropropoxy)-2-nitro-4-CF₃-benzene) has a melting point of 75–76°C , suggesting moderate crystallinity.
• Solubility : High fluorination and the trifluoromethyl group likely reduce aqueous solubility, favoring organic solvents—a trait shared with nitrofluorfen .